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Cat. No.: B131896

Florence, Italy - In the ongoing battle against antibiotic resistance, the emergence of novel
resistance mechanisms poses a significant threat to public health. Among these, metallo-[3-
lactamases (MBLS) are particularly concerning due to their ability to hydrolyze a broad
spectrum of B-lactam antibiotics, including the last-resort carbapenems. This guide provides a
detailed comparison of the Florence imipenemase (FIM-1), a subclass B1 MBL, with other
prominent members of its class, namely New Delhi MBL (NDM-1), Verona integron-encoded
MBL (VIM-2), and imipenemase (IMP-1).

Phylogenetic Relationship: A Close Kinship with
NDM-1

Phylogenetic analysis reveals that FIM-1 is a member of the subclass B1 MBLs. Among the
well-characterized acquired MBLs, FIM-1 shares the highest amino acid sequence identity with
the NDM-type enzymes, at approximately 40%.[1][2] This close evolutionary relationship
suggests a more recent divergence from a common ancestor compared to other B1 MBLs like
VIM and IMP types. The phylogenetic tree below illustrates the positioning of FIM-1 within the
B1 MBL family.
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Kinetic Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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